Cas no 1807406-31-0 (2-Bromo-4-(3-chloropropanoyl)cinnamic acid)

• Product Name: 2-Bromo-4-(3-chloropropanoyl)cinnamic acid
• CAS No: 1807406-31-0
• MF: C₁₂H₁₀BrClO₃
• MW: 317.563002109528
• CID: 4979652
• Update Time: 2025-06-11

2-Bromo-4-(3-chloropropanoyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-chloropropanoyl)cinnamic acid

• Inchi： 1S/C12H10BrClO3/c13-10-7-9(11(15)5-6-14)2-1-8(10)3-4-12(16)17/h1-4,7H,5-6H2,(H,16,17)/b4-3+
• InChI Key： VPGANTPGHVKQLW-ONEGZZNKSA-N
• SMILES： BrC1C=C(C=CC=1/C=C/C(=O)O)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-4-(3-chloropropanoyl)cinnamic acid

Professional Introduction to 2-Bromo-4-(3-chloropropanoyl)cinnamic acid (CAS No. 1807406-31-0)

2-Bromo-4-(3-chloropropanoyl)cinnamic acid, with the chemical formula C₁₄H₁₁BrClO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile structural features and potential applications in drug development. The presence of both bromine and chlorine substituents, along with the cinnamic acid backbone, makes it a valuable intermediate for various synthetic pathways.

The compound's molecular structure, characterized by a 2-bromo group at the second carbon and a 4-(3-chloropropanoyl)cinnamic acid moiety, provides a unique platform for further functionalization. Such structural attributes are particularly useful in designing molecules that interact with biological targets, making it a promising candidate for medicinal chemistry investigations.

In recent years, there has been a surge in research focusing on the development of novel bioactive molecules derived from cinnamic acid derivatives. The cinnamic acid scaffold is well-known for its pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial activities. By incorporating halogenated side chains, such as bromo and chloro groups, researchers aim to enhance the binding affinity and selectivity of these compounds towards specific biological receptors.

One of the most compelling aspects of 2-Bromo-4-(3-chloropropanoyl)cinnamic acid is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The halogenated aromatic ring system in this compound can serve as a key pharmacophore for designing inhibitors that disrupt aberrant signaling cascades associated with various diseases.

Recent studies have demonstrated the efficacy of halogenated cinnamic acid derivatives in modulating enzyme activity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of similar compounds in developing inhibitors for tyrosine kinases. The brominated and chlorinated substituents enhance the interactions with the active sites of these enzymes, leading to improved therapeutic outcomes. This finding underscores the significance of 2-Bromo-4-(3-chloropropanoyl)cinnamic acid as a building block for drug discovery.

The compound's utility extends beyond kinase inhibition. Its structural motif also makes it suitable for exploring applications in neurodegenerative diseases. Research indicates that cinnamic acid derivatives can cross the blood-brain barrier and exhibit neuroprotective effects. The introduction of halogen atoms may further enhance these properties by improving metabolic stability and bioavailability.

In addition to its pharmacological potential, 2-Bromo-4-(3-chloropropanoyl)cinnamic acid has shown promise in material science applications. The presence of both bromine and chlorine atoms allows for easy modification through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in synthesizing complex organic molecules, including pharmaceuticals and advanced materials.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors like cinnamic acid. Key steps include bromination at the desired position followed by esterification with 3-chloropropionic acid or its derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups with high precision.

The growing interest in halogenated cinnamic acids has led to several patents being filed by pharmaceutical companies exploring their therapeutic potential. These patents often highlight novel synthetic routes and derivatives that exhibit enhanced pharmacokinetic profiles. The demand for such compounds is driven by their ability to modulate critical biological pathways while maintaining low toxicity.

In conclusion, 2-Bromo-4-(3-chloropropanoyl)cinnamic acid represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features make it an excellent candidate for further exploration in drug development, particularly in areas such as kinase inhibition and neuroprotection. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a significant role in future medical advancements.